(E)-2-cyano-3-(4-dodecoxyphenyl)-N-[3-(trifluoromethyl)phenyl]prop-2-enamide

• IUPAC Name: (E)-2-cyano-3-(4-dodecoxyphenyl)-N-[3-(trifluoromethyl)phenyl]prop-2-enamide
• InChI: InChI=1S/C29H35F3N2O2/c1-2-3-4-5-6-7-8-9-10-11-19-36-27-17-15-23(16-18-27)20-24(22-33)28(35)34-26-14-12-13-25(21-26)29(30,31)32/h12-18,20-21H,2-11,19H2,1H3,(H,34,35)/b24-20+
• InChI Key: LEFMLFWPQYJPFK-HIXSDJFHSA-N
• Canonical SMILES: CCCCCCCCCCCCOC1=CC=C(C=C1)C=C(C#N)C(=O)NC2=CC=CC(=C2)C(F)(F)F
• Isomeric SMILES: CCCCCCCCCCCCOC1=CC=C(C=C1)/C=C(\C#N)/C(=O)NC2=CC=CC(=C2)C(F)(F)F
• Molecular Formula: C29H35F3N2O2
• Molecular Weight: 500.6 g/mol

Description

The compound you mentioned is a complex organic molecule. It contains a cyano group (-CN), a trifluoromethyl group (-CF3), and a phenyl group (a ring of 6 carbon atoms, also known as a benzene ring). The presence of these functional groups suggests that this compound may have interesting chemical properties.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by factors such as the hybridization of the carbon atoms, the geometry of the functional groups, and the presence of any aromatic systems. Unfortunately, without more specific information, it’s difficult to provide a detailed analysis.

Chemical Reactions Analysis

The chemical reactions that this compound undergoes would depend on the specific conditions and reagents present. The cyano group, for example, is susceptible to hydrolysis, reduction, and other transformations. The trifluoromethyl group is generally quite stable but can participate in certain reactions under the right conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by factors such as its molecular structure, the polarity of its functional groups, and its molecular weight. For example, the presence of the cyano and trifluoromethyl groups might increase its polarity, affecting properties like solubility and boiling point.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s used as a pharmaceutical, it might interact with certain proteins or enzymes in the body. If it’s used as a pesticide, it might interfere with the life cycle of pests.

Future Directions

The future directions for research on this compound would likely depend on its applications. For example, if it shows promise as a pharmaceutical, future research might focus on improving its efficacy, reducing its side effects, or exploring new therapeutic uses.